Cas no 2268-05-5 (2,6-Dichlorofluorobenzene)

2,6-Dichlorofluorobenzene Properties

Names and Identifiers

• 2,6-Dichlorofluorobenzene
• 1,3-Dichloro-2-fluorobenzene
• 1,3-Dichlor-2-fluor-benzol
• 1,3-Dichloro-2-fluoro-benzene
• 2,5-DICHLORO-3-METHYL THIOPHENE
• 2,6-dichloro-1-fluorobenzene
• 2,6-dichloro fluoro benzene
• Benzene,1,3-dichloro-2-fluoro-
• JORVCRLRRRRLFI-UHFFFAOYSA-N
• Benzene, 1,3-dichloro-2-fluoro-
• PubChem2311
• 2,6-dichlorfluorbenzol
• 2,6-dichloro fluorobenzene
• KSC493A8R
• Jsp004593
• K
• AM20060914
• AC-3198
• EN300-117092
• FT-0610613
• 1,3-Dichloro-2-fluorobenzene, 98%
• FS-4027
• CS-W013241
• InChI=1/C6H3Cl2F/c7-4-2-1-3-5(8)6(4)9/h1-3
• 2268-05-5
• DTXSID50177211
• AKOS006223202
• J-503890
• MFCD00010307
• D2485
• SCHEMBL320817
• DB-020177
• +Expand

• MDL： MFCD00010307
• InChIKey： JORVCRLRRRRLFI-UHFFFAOYSA-N
• Inchi： 1S/C6H3Cl2F/c7-4-2-1-3-5(8)6(4)9/h1-3H
• SMILES： ClC1C([H])=C([H])C([H])=C(C=1F)Cl
• BRN： 1862513

Computed Properties

• Exact Mass: 163.96000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.96
• Heavy Atom Count: 9
• Complexity: 87.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.13250
• PSA: 0.00000
• Refractive Index: 1.525
• Boiling Point: 171°C(lit.)
• Melting Point: 37.0 to 40.0 deg-C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Color/Form: White solid
• Solubility: Insoluble
• Density: 1.3967 (estimate)

2,6-Dichlorofluorobenzene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：2
• Safety Term：4.1
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：4.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• HazardClass：4.1

2,6-Dichlorofluorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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